Cas no 1602608-62-7 (1-(2,4,6-trifluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,4,6-trifluorophenyl)prop-2-en-1-one
• CAS No: 1602608-62-7
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 6409007
• PubChem ID: 114982394
• Update Time: 2025-08-03

1-(2,4,6-trifluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trifluorophenyl)prop-2-en-1-one
• EN300-1839806
• 1602608-62-7

• Inchi： 1S/C9H5F3O/c1-2-8(13)9-6(11)3-5(10)4-7(9)12/h2-4H,1H2
• InChI Key： FAXLLQIVRPOVCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C=C)=O)F)F

Computed Properties

• Exact Mass: 186.02924926g/mol
• Monoisotopic Mass: 186.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2,4,6-trifluorophenyl)prop-2-en-1-one

1-(2,4,6-Trifluorophenyl)prop-2-en-1-one: A Comprehensive Overview

1-(2,4,6-Trifluorophenyl)prop-2-en-1-one, also known by its CAS number 1602608-62-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to a propenone moiety. The presence of the trifluorophenyl group introduces interesting electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one typically involves the use of fluorinated aromatic compounds and ketone precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production process. These developments have not only improved the scalability of the synthesis but also opened new avenues for its application in drug discovery and material science.

In terms of chemical properties, 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one exhibits notable stability under standard laboratory conditions. Its electronic structure, influenced by the electron-withdrawing trifluorophenyl group, contributes to its reactivity in various chemical transformations. For instance, this compound has been used as a precursor in the synthesis of bioactive molecules, where its ketone functionality plays a crucial role in forming carbon-carbon bonds through enolate chemistry.

The biological activity of 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one has been extensively studied in recent years. Studies have shown that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Moreover, its ability to modulate cellular signaling pathways has led to investigations into its role in treating chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one has found utility in materials science. Its fluorinated aromatic ring imparts unique optical and electronic properties, which are being explored for applications in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer systems to enhance their thermal stability and mechanical properties.

The environmental impact of 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate and potential mitigation strategies.

In conclusion, 1-(2,4,6-Trifluorophenyl)prop-2-en-1-one (CAS No. 1602608-62-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and material development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.